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Cat. No.: B15869458

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of the metal-organic

framework (MOF) MIL-125(Ti) and its amine-functionalized derivative, NH₂-MIL-125(Ti), in the

selective separation of gases, with a particular focus on CO₂ capture. These materials show

significant promise in applications such as natural gas purification and flue gas treatment. This

guide offers detailed experimental protocols, quantitative performance data, and visual

workflows to facilitate research and development in this area.

Introduction to MIL-125(Ti) and NH₂-MIL-125(Ti)
MIL-125(Ti) is a titanium-based metal-organic framework known for its high surface area,

tunable pore structure, and excellent thermal and chemical stability. It is composed of titanium

oxo clusters interconnected by terephthalate organic linkers. The introduction of amine

functional groups (-NH₂) onto the organic linker to form NH₂-MIL-125(Ti) significantly enhances

its affinity for acidic gases like CO₂. This is attributed to the Lewis acid-base interactions

between the amine groups and CO₂ molecules, making NH₂-MIL-125(Ti) a particularly effective

adsorbent for CO₂ capture.
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These MOFs can be utilized for gas separation in two primary forms: as a selective adsorbent

in powder form for pressure swing adsorption processes, or as a filler material in mixed matrix

membranes (MMMs) to enhance the separation performance of polymeric membranes.

Quantitative Gas Separation Performance
The performance of MIL-125(Ti) and its derivatives in gas separation is evaluated based on

their adsorption capacity, selectivity, and, in the case of MMMs, their permeability.

Adsorption Properties of Pure MOF Powders
The intrinsic ability of MIL-125(Ti) and NH₂-MIL-125(Ti) to selectively adsorb CO₂ over other

gases like CH₄ and N₂ is a key indicator of their potential. The data below summarizes the CO₂

adsorption capacities.

Material Gas
Temperature
(K)

Pressure (bar)
Adsorption
Capacity
(mmol/g)

MIL-125(Ti) CO₂ 273 1 ~4.0

MIL-125(Ti) CO₂ 298 1 ~2.8

NH₂-MIL-125(Ti) CO₂ 273 1 ~10.76

NH₂-MIL-125(Ti) CO₂ 298 1 ~8.9

Note: The data is compiled from various sources and experimental conditions may vary slightly.

Performance of Mixed Matrix Membranes (MMMs)
Incorporating NH₂-MIL-125(Ti) into polymer matrices, such as Polysulfone (PSf), can

significantly improve the permeability and selectivity of the resulting MMMs for CO₂/CH₄

separation.
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Membrane Composition CO₂ Permeability (Barrer) CO₂/CH₄ Selectivity

Pristine PSf 6.1 8.7

PSf / 5 wt% NH₂-MIL-125(Ti) 10.7 11.9

PSf / 10 wt% NH₂-MIL-125(Ti) 14.2 16.2

PSf / 15 wt% NH₂-MIL-125(Ti) 19.17 31.95

PSf / 20 wt% NH₂-MIL-125(Ti)
- (performance decline due to

agglomeration)
-

A notable advantage of these MMMs is their enhanced resistance to CO₂-induced

plasticization. The PSf/NH₂-MIL-125(Ti)-15% membrane maintains stable performance up to a

pressure of 14 bar, a significant improvement over the pristine PSf membrane which shows

plasticization at 4 bar[1][2][3].

Experimental Protocols
This section provides detailed protocols for the synthesis of NH₂-MIL-125(Ti) and the

fabrication of PSf/NH₂-MIL-125(Ti) mixed matrix membranes.

Protocol for the Synthesis of NH₂-MIL-125(Ti)
This protocol describes a solvothermal method for the synthesis of NH₂-MIL-125(Ti).

Materials:

Titanium isopropoxide (Ti(O-iPr)₄)

2-aminoterephthalic acid (H₂BDC-NH₂)

N,N-Dimethylformamide (DMF)

Methanol (MeOH)

Procedure:
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In a beaker, dissolve 0.53 g of 2-aminoterephthalic acid in a mixture of 30 mL of DMF and 30

mL of methanol.

Stir the mixture until the ligand is fully dissolved.

In a separate vial, add 1.2 mL of titanium isopropoxide to 10 mL of the DMF/methanol

mixture (1:1 v/v).

Slowly add the titanium precursor solution to the ligand solution under vigorous stirring.

Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

Heat the autoclave at 150 °C for 72 hours.

After cooling to room temperature, collect the yellow solid product by centrifugation.

Wash the product with DMF and then with methanol to remove unreacted precursors.

Dry the final product under vacuum at 150 °C overnight.

Protocol for the Fabrication of PSf/NH₂-MIL-125(Ti)
Mixed Matrix Membranes
This protocol details the solution casting method for preparing MMMs.

Materials:

Polysulfone (PSf) pellets

NH₂-MIL-125(Ti) powder (synthesized as per Protocol 3.1)

N,N-Dimethylformamide (DMF)

Procedure:

Dry the PSf pellets and NH₂-MIL-125(Ti) powder in a vacuum oven at 120 °C for 24 hours to

remove any moisture.
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Prepare a 15 wt% solution of PSf in DMF by dissolving the PSf pellets in DMF with

continuous stirring for 24 hours at room temperature.

In a separate vial, disperse the desired amount of NH₂-MIL-125(Ti) (e.g., 15 wt% relative to

the polymer weight) in a small amount of DMF and sonicate for 30 minutes to ensure a

uniform dispersion.

Add the NH₂-MIL-125(Ti) dispersion to the PSf solution and stir the mixture for at least 2

hours.

Further sonicate the final mixture for 30 minutes to break up any agglomerates.

Allow the solution to degas by letting it stand for a few hours.

Cast the bubble-free solution onto a clean, flat glass plate using a casting knife.

Dry the cast film in a vacuum oven at 80 °C for 24 hours to slowly evaporate the solvent.

Peel the resulting membrane from the glass plate for characterization and gas permeation

testing.

Protocol for Gas Permeation Measurements
This protocol outlines the constant-volume, variable-pressure method for testing the gas

separation performance of the fabricated membranes.

Apparatus:

Gas permeation cell

Pressure transducers

Vacuum pump

Mass flow controllers

Gas cylinders (CO₂, CH₄)

Procedure:
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Mount the membrane in the gas permeation cell, ensuring a good seal.

Evacuate the entire system, including the feed and permeate sides, using the vacuum pump.

Introduce the feed gas (e.g., pure CO₂) to the upstream side of the membrane at a specific

pressure (e.g., 2 bar).

Monitor the pressure increase on the permeate side over time using a pressure transducer.

The permeability (P) can be calculated using the following equation: P = (V * L) / (A * R * T *

(p₂ - p₁)) * (dp/dt) where V is the permeate volume, L is the membrane thickness, A is the

effective membrane area, R is the ideal gas constant, T is the absolute temperature, (p₂ - p₁)

is the pressure difference across the membrane, and (dp/dt) is the rate of pressure increase

on the permeate side.

Repeat the measurement for the other gas (e.g., CH₄).

The ideal selectivity (α) for CO₂ over CH₄ is calculated as the ratio of their permeabilities: α =

P(CO₂) / P(CH₄)

Visualizing the Workflow
The following diagrams illustrate the key experimental processes.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of NH₂-MIL-125(Ti).

Materials

Fabrication Process

Final Product

Polysulfone (PSf)

PSf Dissolution in DMF

NH₂-MIL-125(Ti)

MOF Dispersion in DMF
(Sonication)

DMF

Mixing of Solutions Solution Casting on Glass Plate Drying in Vacuum Oven PSf/NH₂-MIL-125(Ti) MMM

Click to download full resolution via product page

Caption: Workflow for the fabrication of mixed matrix membranes.
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Caption: Workflow for gas permeation measurements.
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MIL-125(Ti) and particularly its amine-functionalized form, NH₂-MIL-125(Ti), are highly

promising materials for selective gas separation applications. When incorporated into mixed

matrix membranes, they can lead to significant enhancements in both CO₂ permeability and

CO₂/CH₄ selectivity, along with improved resistance to plasticization. The protocols and data

presented in this document provide a solid foundation for researchers and scientists to explore

and develop advanced materials and technologies for efficient gas separations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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